Cas no 1000573-03-4 (1-Bromo-2-chloro-3-fluoro-4-iodobenzene)

• Product Name: 1-Bromo-2-chloro-3-fluoro-4-iodobenzene
• CAS No: 1000573-03-4
• MF: C₆H₃BrClF
• MW: 209.443423509598
• MDL: MFCD09878167
• CID: 859674
• PubChem ID: 44891201
• Update Time: 2025-06-10

1-Bromo-2-chloro-3-fluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-3-fluoro-4-iodobenzene
• 4-BroMo-3-Chloro-2-Foloroiodo benzene
• 2-fluoro-3-chloro-4-bromoiodobenzene
• 4-Bromo-3-chloro-2-fluoroiodobenzene
• 2-CHLORO-3-FLUOROBROMOBENZENE
• 3-FLUORO-2-CHLOROBROMOBENZENE
• 1-BROMO-2-CHLORO-3-FLUOROBENZENE
• 3-BROMO-2-CHLORO-1-FLUOROBENZENE
• 1000573-03-4
• CS-0157208
• BS-14137
• Bromo-2-chloro-3-fluoro-4-iodobenzene
• 2-chloro-1-bromo-3-fluoro-4-iodobenzene
• AKOS015834829
• DB-058258
• DTXSID20661536
• AT13422
• SCHEMBL22289786
• 1-bromo-2-chloro-3-fluoro-4-iodo-benzene
• SY065259
• Benzene, 1-bromo-2-chloro-3-fluoro-4-iodo-
• MFCD09878167

• MDL： MFCD09878167
• Inchi： 1S/C6H3BrClF/c7-4-2-1-3-5(9)6(4)8/h1-3H
• InChI Key： GTIWFNAUYPVPAT-UHFFFAOYSA-N
• SMILES： C1(Cl)=C(Br)C=CC=C1F

Computed Properties

• Exact Mass: 333.80600
• Monoisotopic Mass: 333.80572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.331±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.7±35.0 ºC (760 Torr),
• Flash Point: 126.6±25.9 ºC,
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.84620

1-Bromo-2-chloro-3-fluoro-4-iodobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36-51
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 1-Bromo-2-chloro-3-fluoro-4-iodobenzene

Introduction to 1-Bromo-2-chloro-3-fluoro-4-iodobenzene (CAS No. 1000573-03-4)

1-Bromo-2-chloro-3-fluoro-4-iodobenzene (CAS No. 1000573-03-4) is a multifunctional halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique combination of bromine, chlorine, fluorine, and iodine substituents on a benzene ring, which endows it with a diverse range of chemical properties and potential applications.

The synthesis of 1-Bromo-2-chloro-3-fluoro-4-iodobenzene typically involves a multi-step process, starting from the bromination of a suitable aromatic precursor followed by sequential halogenation reactions. The precise control over the substitution pattern is crucial for obtaining the desired product with high purity and yield. Recent advancements in catalytic methods and green chemistry approaches have significantly improved the efficiency and environmental sustainability of these synthetic routes.

In the context of organic synthesis, 1-Bromo-2-chloro-3-fluoro-4-iodobenzene serves as a valuable building block for the construction of complex molecules. Its reactivity profile allows for a wide array of transformations, including cross-coupling reactions, nucleophilic substitutions, and electrophilic aromatic substitutions. These reactions are pivotal in the development of novel materials and pharmaceuticals, where precise functionalization of aromatic rings is essential.

The physical properties of 1-Bromo-2-chloro-3-fluoro-4-iodobenzene, such as its melting point, boiling point, and solubility, are influenced by the presence and arrangement of the halogen substituents. For instance, the presence of iodine significantly increases the molecular weight and reduces volatility, making it suitable for applications that require stable and non-volatile compounds. Additionally, the electronic effects of the halogens can modulate the electronic properties of the molecule, which is particularly important in materials science for applications such as organic electronics and photovoltaics.

In pharmaceutical research, 1-Bromo-2-chloro-3-fluoro-4-iodobenzene has been explored as a starting material for the synthesis of bioactive compounds. The halogen substituents can be selectively modified to introduce functional groups that enhance biological activity or improve pharmacokinetic properties. For example, recent studies have shown that derivatives of this compound exhibit promising antitumor and antimicrobial activities. The ability to fine-tune these properties through chemical modification makes 1-Bromo-2-chloro-3-fluoro-4-iodobenzene a versatile platform for drug discovery.

The environmental impact of halogenated compounds has been a subject of increasing concern due to their potential persistence and bioaccumulation in ecosystems. However, recent research has focused on developing more sustainable synthetic methods that minimize environmental footprints while maintaining or improving the efficiency of chemical processes. For instance, the use of catalytic systems that reduce waste generation and energy consumption has been shown to be effective in the synthesis of 1-Bromo-2-chloro-3-fluoro-4-iodobenzene.

In conclusion, 1-Bromo-2-chloro-3-fluoro-4-iodobenzene (CAS No. 1000573-03-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of halogen substituents provides a robust platform for advanced organic synthesis, materials development, and pharmaceutical research. Ongoing research continues to uncover new avenues for its utilization while addressing environmental considerations through innovative synthetic strategies.